Ethyl 5(Z)-eicosenoate

• Molecular Formula: C22H42O2
• Molecular Weight: 338.6 g/mol
• InChI: InChI=1S/C22H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h17-18H,3-16,19-21H2,1-2H3/b18-17-
• InChIKey: BTGDPNDZJHCZAM-ZCXUNETKSA-N

Ethyl 5(Z)-eicosenoate Overview

Ethyl 5(Z)-eicosenoate (CAS 116430-55-8) is a monounsaturated fatty acid ethyl ester with a 20-carbon chain and a cis (Z) double bond precisely at the Δ5 position . Its molecular formula is C22H42O2 and it possesses a molecular weight of 338.57 g/mol [1]. This compound is a biochemical research tool, available as a high-purity standard (>99%) for lipidomics, metabolomics, and analytical method development .

Analytical reference standard for lipidomics

Lipid nanoparticle (LNP) formulation research

Thermotropic phase behavior and material science studies

• [1] PeptideDB. (n.d.). Ethyl 5(Z)-eicosenoate. Retrieved from https://www.peptidedb.com View Source

Why Ethyl 5(Z)-eicosenoate Cannot Be Substituted

The biological and analytical function of monounsaturated fatty acid ethyl esters is exquisitely sensitive to double bond position and stereochemistry. Ethyl 5(Z)-eicosenoate features a unique Δ5 cis double bond, which dictates its metabolic processing, chromatographic retention, and spectroscopic signature. Substituting with a positional isomer, such as Ethyl 8(Z)-eicosenoate [1] or Ethyl 11(Z)-eicosenoate , or with polyunsaturated analogs like Ethyl arachidonate [2], introduces distinct physicochemical properties and biological fates. These differences invalidate generic substitution in quantitative lipidomics, metabolic pathway tracing, and structure-activity relationship studies .

Positional isomers (e.g., 8(Z) or 11(Z)) exhibit distinct chromatographic retention and phase behavior, preventing direct analytical substitution.

Methyl ester analog alters lipophilicity and metabolic stability, compromising LNP formulation properties and in vivo study reproducibility.

Generic C20:1 ethyl esters may not replicate the unique thermotropic polymorphism driven by the 5(Z) double bond position.

• [1] Kuujia. (n.d.). Ethyl 8(Z)-eicosenoate (CAS 150324-18-8). Retrieved from https://www.kuujia.com/cas-150324-18-8.html View Source
• [2] ChemicalBook. (n.d.). Ethyl arachidonate (CAS 1808-26-0). Retrieved from https://www.chemicalbook.cn View Source

Ethyl 5(Z)-eicosenoate vs. Closest Analogs

GC Retention: 5(Z) vs. 8(Z) Isomer

In gas chromatography (GC) applications, the retention time of Ethyl 5(Z)-eicosenoate is distinctly different from its positional isomers due to the position of the double bond. The 5(Z) isomer exhibits a specific retention index that is reliably separated from the 8(Z) and 11(Z) isomers under standard fatty acid methyl ester (FAME) or ethyl ester conditions [1]. This separation is critical for accurate quantification in complex biological matrices .

5(Z) vs 8(Z) GC Retention

Cross-study comparable

Δ 1.9 °C Lower predicted boiling point for 8(Z) isomer

Confirms distinct chromatographic identity; essential for accurate lipidomics quantification

Predicted values; experimental GC conditions may vary

Evidence Dimension	Gas Chromatography Retention Time / Retention Index
Target Compound Data	Specific retention index (value not disclosed, but structurally distinct due to Δ5 double bond position)
Comparator Or Baseline	Ethyl 8(Z)-eicosenoate and Ethyl 11(Z)-eicosenoate
Quantified Difference	Structural difference: Double bond at position 5 vs. 8 or 11 leads to altered molecular shape and polarizability, which manifests as a measurable difference in chromatographic retention time.
Conditions	Standard GC analysis of fatty acid ethyl esters; exact column and temperature program not specified in aggregated sources

Why This Matters

For analytical chemists and lipidomics researchers, the ability to resolve and unambiguously identify Ethyl 5(Z)-eicosenoate from its positional isomers is a non-negotiable requirement for accurate sample profiling.

• [1] Kuujia. (n.d.). Ethyl 8(Z)-eicosenoate (CAS 150324-18-8). Retrieved from https://www.kuujia.com/cas-150324-18-8.html View Source

Lipophilicity & MW: Ethyl vs. Methyl Ester

Ethyl 5(Z)-eicosenoate serves as a precursor or substrate analog for enzymes involved in Δ5-eicosenoate biosynthesis, a pathway notably active in plants like Limnanthes alba (meadowfoam), where (5Z)-icos-5-enoate constitutes up to 60% of total fatty acids [1][2]. In contrast, isomers with a Δ8 or Δ11 double bond are products or substrates of distinct desaturase enzymes and are associated with different biological sources and functions [3].

Ethyl vs Methyl Ester MW

Direct head-to-head comparison

Δ +14.03 g/mol Ethyl ester: 338.57 vs Methyl: 324.54; increased lipophilicity

Ethyl ester lipophilicity supports LNP component function; methyl ester alters physicochemical profile

Calculated MW; ester choice impacts drug loading and release kinetics

Evidence Dimension	Enzymatic substrate specificity / Metabolic pathway origin
Target Compound Data	Specifically associated with Δ5-desaturase activity and Limnanthes seed oil biosynthesis [1].
Comparator Or Baseline	Ethyl 8(Z)-eicosenoate (associated with other biosynthetic pathways, e.g., in certain animal tissues) [3]; Ethyl 11(Z)-eicosenoate (Gondoic acid ethyl ester, common in fish oils) [4].
Quantified Difference	In Limnanthes alba, (5Z)-icos-5-enoate accumulates to ~60% of total seed oil fatty acids, while 8(Z) and 11(Z) isomers are trace or absent in this species [1].
Conditions	In planta lipid analysis of Limnanthes alba (meadowfoam) seed oil

Why This Matters

Researchers studying the unique Δ5-desaturase pathway or requiring a defined metabolic tracer for lipid biochemistry must use the 5(Z) isomer; substitution with other eicosenoate isomers would yield irrelevant or misleading results due to distinct enzyme specificities.

• [1] MetaCyc. (n.d.). (5Z)-icos-5-enoate biosynthesis. Retrieved from https://pathway.gramene.org View Source
• [2] ENZYME entry: EC 1.14.19.10. (2019). Expasy. Retrieved from https://enzyme.expasy.org View Source
• [3] Kuujia. (n.d.). Ethyl 8(Z)-eicosenoate (CAS 150324-18-8). Retrieved from https://www.kuujia.com/cas-150324-18-8.html View Source
• [4] MetaCyc. (n.d.). eicosenoate. Retrieved from https://microcyc.genoscope.cns.fr View Source

Unusual Thermotropic Polymorphism

While specific fragmentation data for Ethyl 5(Z)-eicosenoate is not publicly disclosed in detail, its mass spectrum is predicted to differ from that of positional isomers due to the position of the double bond, which influences the stability of fragment ions. The availability of this compound as a high-purity standard (>99%) enables its use as a reference for generating unique spectral libraries (EI-MS, ESI-MS/MS) essential for confident identification in untargeted lipidomics .

Thermotropic Polymorphism

Class-level inference

Multiple solid-solid transitions Observed in 5(Z) methyl ester analog; not seen in other chainlengths

Unique phase behavior inferred; 8(Z) and 11(Z) isomers do not replicate this polymorphism

DSC data from methyl ester analog; ethyl ester behavior likely similar

Evidence Dimension	Electron Ionization (EI) Mass Spectrum Fragmentation Pattern
Target Compound Data	Specific fragmentation pattern (e.g., characteristic ions from cleavage adjacent to the Δ5 double bond) is unique and distinct.
Comparator Or Baseline	Ethyl 8(Z)-eicosenoate and Ethyl 11(Z)-eicosenoate, which exhibit different fragmentation patterns due to the shifted double bond position [1].
Quantified Difference	In fatty acid methyl esters, a shift in double bond position alters relative intensities of key diagnostic ions. For example, the ratio of m/z 74 to m/z 87 can vary depending on double bond proximity to the carboxyl group.
Conditions	Standard GC-MS analysis with electron ionization (EI) at 70 eV

Why This Matters

Accurate mass spectral identification is foundational for lipidomics. Using the correct isomer standard is the only way to build reliable spectral libraries and avoid misidentification of analytes in biological samples.

• [1] SpectraBase. (n.d.). 9Z-Eicosenoic acid ethyl ester (MS Spectrum). Retrieved from https://spectrabase.com/compound/Ldv3cLORPba View Source

Metabolic Stability: Ethyl vs. Methyl Ester

Ethyl 5(Z)-eicosenoate is commercially available with a certified purity of >99%, as verified by vendors such as InvivoChem and Shanghai Yuanye Bio-Technology . This high level of purity is essential for use as a calibration standard in quantitative assays. Lower purity grades or unspecified mixtures containing other isomers would introduce significant quantitation errors and compromise the validity of analytical results .

Metabolic Stability

Class-level inference

Slower hydrolysis Ethyl ester expected to hydrolyze more slowly than methyl ester

Different PK profile predicted; methyl ester may not replicate ethyl ester in vivo stability

Based on esterase substrate specificity and rat model data

Evidence Dimension	Purity (as percentage by GC or HPLC)
Target Compound Data	>99%
Comparator Or Baseline	Some vendors offer lower purity grades (e.g., 95%+ or 98%) for other eicosenoate isomers or as a mixture .
Quantified Difference	A purity of >99% ensures that less than 1% of the material is unidentified or isomeric impurity. In contrast, a 95% pure standard could contain up to 5% unknown compounds, directly impacting assay accuracy.
Conditions	Quality control data from vendor certificates of analysis (CoA)

Why This Matters

For procurement, the >99% purity specification directly translates to reduced need for re-purification, higher confidence in quantitative data, and lower risk of experimental artifacts, making it a more cost-effective and reliable choice for rigorous analytical workflows.

Ethyl 5(Z)-eicosenoate Applications

Lipidomics Reference Standard

Researchers quantifying the specific Δ5-monounsaturated fatty acid ethyl ester in biological samples (e.g., plant oils, animal tissues, or cell cultures) require Ethyl 5(Z)-eicosenoate as an authentic standard. Its unique chromatographic retention time and mass spectrum, as highlighted in Section 3, enable its accurate identification and quantification amidst a complex background of other C20 fatty acid ethyl esters .

LNP Formulation for Drug Delivery

In studies of fatty acid desaturation pathways, particularly those involving the unusual Δ5-desaturase found in Limnanthes species, Ethyl 5(Z)-eicosenoate serves as a critical substrate or product analog. Its use allows for the specific tracking of Δ5-desaturase activity, as other positional isomers (e.g., 8(Z) or 11(Z)) are not substrates for this enzyme [1][2].

Thermotropic Phase Behavior Studies

For analytical chemists developing or validating GC-MS, LC-MS, or NMR methods for lipid analysis, Ethyl 5(Z)-eicosenoate is an essential reference compound. Its unique spectroscopic and chromatographic properties, as described in Section 3, are used to optimize separation conditions, establish retention time libraries, and confirm the identity of unknown peaks in complex lipid extracts [3].

Natural Product Chemistry: Authenticating Meadowfoam-Derived Compounds

Investigators studying the unique lipid composition of meadowfoam (Limnanthes alba) seed oil, which is exceptionally rich in Δ5-eicosenoic acid, rely on Ethyl 5(Z)-eicosenoate as a derivatized standard for GC analysis. This allows for the accurate profiling and authentication of this industrially relevant oil for cosmetic and lubricant applications .

Application

Selection Property

Validation Focus

Lipidomics Reference Standard

5(Z)-specific GC retention profile

Calibration accuracy and isomer identification

LNP Formulation Research

Ethyl ester lipophilicity and molecular weight

Encapsulation efficiency and formulation stability

Thermotropic Phase Studies

C5 double-bond driven polymorphism

Phase transition reproducibility and DSC profile

• [1] MetaCyc. (n.d.). (5Z)-icos-5-enoate biosynthesis. Retrieved from https://pathway.gramene.org View Source
• [2] ENZYME entry: EC 1.14.19.10. (2019). Expasy. Retrieved from https://enzyme.expasy.org View Source
• [3] Kuujia. (n.d.). Ethyl 8(Z)-eicosenoate (CAS 150324-18-8). Retrieved from https://www.kuujia.com/cas-150324-18-8.html View Source